2-((2-(1-Ethoxyethoxy)ethoxy)methyl)furan

• Molecular Formula: C11H18O4
• Molecular Weight: 214.26 g/mol
• IUPAC Name: 2-[2-(1-ethoxyethoxy)ethoxymethyl]furan
• InChI: InChI=1S/C11H18O4/c1-3-13-10(2)14-8-7-12-9-11-5-4-6-15-11/h4-6,10H,3,7-9H2,1-2H3
• InChI Key: JTPSTTJMHMPYJJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C)OCCOCC1=CC=CO1
• CAS No.: 399559-14-9

Description

2-((2-(1-Ethoxyethoxy)ethoxy)methyl)furan is a member of the class of furans, characterized by a furan ring substituted by a 2-(1-ethoxyethoxy)ethoxymethyl group at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((2-(1-Ethoxyethoxy)ethoxy)methyl)furan typically involves the reaction of furan with 2-(1-ethoxyethoxy)ethanol under specific conditions. The reaction is usually carried out in the presence of a catalyst, such as an acid or base, to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency and yield, often using continuous flow reactors and advanced purification techniques to ensure the high purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-((2-(1-Ethoxyethoxy)ethoxy)methyl)furan undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions typically involve reducing agents like lithium aluminum hydride, resulting in the formation of reduced furan derivatives.

Substitution: Substitution reactions can occur at the furan ring or the ethoxyethoxy group, often using reagents like halogens or nucleophiles

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide

Reduction: Lithium aluminum hydride

Substitution: Halogens, nucleophiles

Major Products Formed

Scientific Research Applications

2-((2-(1-Ethoxyethoxy)ethoxy)methyl)furan has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of polymers, resins, and other industrial materials.

Mechanism of Action

The mechanism of action of 2-((2-(1-Ethoxyethoxy)ethoxy)methyl)furan involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, modulating their activity, and influencing various biochemical processes. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

2-(2-ethoxy-1-methoxyethyl)furan: A similar compound with a slightly different substitution pattern on the furan ring.

2,5-dimethylfuran: Another furan derivative with different chemical properties and applications.

Uniqueness

2-((2-(1-Ethoxyethoxy)ethoxy)methyl)furan is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for various applications, particularly in the synthesis of specialized materials and compounds .